N-(4-(2,4-dimethoxyphenyl)thiazol-2-yl)-2-(4-(ethylthio)phenyl)acetamide

• IUPAC Name: N-[4-(2,4-dimethoxyphenyl)-1,3-thiazol-2-yl]-2-(4-ethylsulfanylphenyl)acetamide
• InChI: InChI=1S/C21H22N2O3S2/c1-4-27-16-8-5-14(6-9-16)11-20(24)23-21-22-18(13-28-21)17-10-7-15(25-2)12-19(17)26-3/h5-10,12-13H,4,11H2,1-3H3,(H,22,23,24)
• InChI Key: NNTQOZJLMDYXEG-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=CC=C(C=C1)CC(=O)NC2=NC(=CS2)C3=C(C=C(C=C3)OC)OC
• Molecular Formula: C21H22N2O3S2
• Molecular Weight: 414.5 g/mol

Description

N-(4-(2,4-dimethoxyphenyl)thiazol-2-yl)-2-(4-(ethylthio)phenyl)acetamide, also known as DMXAA, is a synthetic compound that has been the subject of extensive research due to its potential use as an anti-cancer agent. DMXAA was first synthesized in the 1990s and has since been studied for its mechanism of action, biochemical and physiological effects, and potential applications in cancer treatment.

Scientific Research Applications

Antitumor and Anticancer Activities

• A study by Yurttaş, Tay, and Demirayak (2015) synthesized derivatives of 2-(4-aminophenyl)benzothiazole, incorporating different heterocyclic rings, including structures related to N-(4-(2,4-dimethoxyphenyl)thiazol-2-yl)-2-(4-(ethylthio)phenyl)acetamide. These compounds were evaluated for their antitumor activity against a broad panel of human tumor cell lines, highlighting the potential of such derivatives in cancer treatment (Yurttaş, Tay, & Demirayak, 2015).
• Another study focused on the synthesis of N-(5-methyl-4-phenylthiazol-2-yl)-2-(substituted thio)acetamides, which share a similar core structure with the compound of interest. These were studied for their anticancer activity, providing insights into the potential therapeutic applications of such compounds in treating lung adenocarcinoma cells (Evren et al., 2019).

Antimicrobial Activities

• Saravanan et al. (2010) investigated novel thiazole derivatives for their antimicrobial efficacy. While the specific compound N-(4-(2,4-dimethoxyphenyl)thiazol-2-yl)-2-(4-(ethylthio)phenyl)acetamide was not directly mentioned, the study provides a foundation for understanding the antimicrobial potential of thiazole derivatives, suggesting areas where the compound could be applied (Saravanan et al., 2010).

Synthesis and Characterization

• The synthesis methodologies involving thiazole and acetamide structures, as detailed in various studies, highlight the versatility and potential of N-(4-(2,4-dimethoxyphenyl)thiazol-2-yl)-2-(4-(ethylthio)phenyl)acetamide and similar compounds in the creation of new chemical entities. This includes the development of compounds with potent biological activities and the exploration of their mechanisms of action through structural modifications (R. Raap, 1968).